Cas no 653584-84-0 (N-(3-Amino-4-methylphenyl)nicotinamide)

• Product Name: N-(3-Amino-4-methylphenyl)nicotinamide
• CAS No: 653584-84-0
• MF: C₁₃H₁₃N₃O
• MW: 227.261822462082
• CID: 1070681
• PubChem ID: 16210735
• Update Time: 2025-04-20

N-(3-Amino-4-methylphenyl)nicotinamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Amino-4-methylphenyl)nicotinamide
• AKOS000167161
• N-(3-amino-4-methylphenyl)pyridine-3-carboxamide
• 653584-84-0

• MDL： MFCD02585704
• Inchi： 1S/C13H13N3O/c1-9-4-5-11(7-12(9)14)16-13(17)10-3-2-6-15-8-10/h2-8H,14H2,1H3,(H,16,17)
• InChI Key： KEJVWGOGEAIFGY-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CC=1)NC1C=CC(C)=C(C=1)N

Computed Properties

• Exact Mass: 227.105862047g/mol
• Monoisotopic Mass: 227.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68Ų

N-(3-Amino-4-methylphenyl)nicotinamide Security Information

• HazardClass：IRRITANT